Mini Gastrin I, human

• Molecular Formula: C74H99N15O26S
• Molecular Weight: 1646.7 g/mol
• InChI: InChI=1S/C74H99N15O26S/c1-37(2)30-44(75)65(106)81-47(19-24-58(94)95)68(109)83-49(21-26-60(98)99)70(111)85-50(22-27-61(100)101)71(112)84-48(20-25-59(96)97)69(110)82-46(18-23-57(92)93)67(108)79-38(3)64(105)88-53(32-40-14-16-42(90)17-15-40)66(107)78-36-56(91)80-54(33-41-35-77-45-13-9-8-12-43(41)45)73(114)86-51(28-29-116-4)72(113)89-55(34-62(102)103)74(115)87-52(63(76)104)31-39-10-6-5-7-11-39/h5-17,35,37-38,44,46-55,77,90H,18-34,36,75H2,1-4H3,(H2,76,104)(H,78,107)(H,79,108)(H,80,91)(H,81,106)(H,82,110)(H,83,109)(H,84,112)(H,85,111)(H,86,114)(H,87,115)(H,88,105)(H,89,113)(H,92,93)(H,94,95)(H,96,97)(H,98,99)(H,100,101)(H,102,103)
• InChIKey: HRSUIUNCTPSRLR-UHFFFAOYSA-N

Mini Gastrin I, Human: Chemical Identity & Procurement

Mini Gastrin I, human (HG-13; CAS 54405-27-5) is a 13-amino-acid C-terminal fragment of human gastrin, corresponding to residues 5–17 of the parent heptadecapeptide gastrin-17 [1]. It belongs to the gastrin/cholecystokinin peptide hormone family and acts as an agonist at the cholecystokinin-2 (CCK2, also termed CCK-B/gastrin) receptor, stimulating gastric acid secretion, inositol phosphate turnover, and calcium mobilization . Beyond its classical gastrointestinal role, Mini Gastrin I binds with low nanomolar affinity to CCK2i4svR, a constitutively active CCK2 receptor splice variant overexpressed in human colorectal and pancreatic cancers but absent from normal tissue, establishing its relevance in oncology research [2]. Its defined 13-residue structure (H-Leu-(Glu)₅-Ala-Tyr-Gly-Trp-Met-Asp-Phe-NH₂; MW 1646.75) provides a well-characterized, commercially available tool for receptor pharmacology, structure–activity relationship (SAR) studies, and the development of radiolabeled tumor-targeting peptides [1][3].

CCK2 receptor pharmacology & gastric secretion studies

CCK2i4svR splice variant tumor-targeting research

Minigastrin-based SAR & radiopharmaceutical development

• [1] Gregory RA, Tracy HJ. Isolation of two minigastrins from Zollinger-Ellison tumour tissue. Gut. 1974;15(9):683–685. doi:10.1136/gut.15.9.683. View Source
• [2] Laverman P, Roosenburg S, Gotthardt M, et al. Targeting of a CCK2 receptor splice variant with ¹¹¹In-labelled cholecystokinin-8 (CCK8) and ¹¹¹In-labelled minigastrin. Eur J Nucl Med Mol Imaging. 2008;35(2):386–392. doi:10.1007/s00259-007-0604-1. View Source
• [3] Konturek SJ, Tasler J, Mikos E, Jaeger E, Wünsch E. Comparison of biological activity and disappearance rates of synthetic big gastrin, little gastrin and minigastrin in the dog. Hepatogastroenterology. 1980;27(1):35–40. PMID: 7203355. View Source

Mini Gastrin I, Human: Why Substitution Fails

Mini Gastrin I, human cannot be interchangeably substituted with gastrin-17, gastrin-34, CCK-8, or even closely related minigastrin analogs such as [Leu¹⁵]-gastrin-17 without risking functionally distinct experimental outcomes. The 13-residue truncation relative to gastrin-17 produces a significantly different acid secretory potency ratio (0.4; 95% CI 0.2–0.6) at equimolar infusion rates in vivo [1]. Chain length critically governs pharmacokinetics: minigastrin (G-14) exhibits a disappearance half-life of 1.75 min versus 4.85 min for G-17 and 11.53 min for G-34 in dogs [2]. Moreover, the pentaglutamic acid sequence (Glu₂–₆), which is present in Mini Gastrin I but absent in truncated analogs such as DOTA-minigastrin-11, directly modulates kidney retention, enzymatic stability, and tumor-targeting properties of radiolabeled derivatives [3]. The native Met¹⁵ residue distinguishes Mini Gastrin I from the more stable but pharmacologically distinct [Nle¹⁵]- or [Ile¹¹]-substituted analogs, which exhibit altered receptor affinity, internalization, and metabolic stability profiles [4]. These multidimensional differences mean that selecting Mini Gastrin I versus a close analog can determine whether results reflect native physiological signaling, altered pharmacokinetics, or a different receptor subtype selectivity.

Chain length alters potency and pharmacokinetics: G-14, G-17, and G-34 may produce different acid output and clearance profiles.

Removal of the Glu₂–₆ pentaglutamate sequence can shift the tumor-versus-kidney uptake balance and metabolic stability.

Single-residue substitutions (Ile¹¹, Nle¹⁵) may modify receptor affinity, internalization, and plasma stability.

• [1] Debas HT, Walsh JH, Grossman MI. Pure human minigastrin: secretory potency and disappearance rate. Gut. 1974;15(9):686–689. doi:10.1136/gut.15.9.686. View Source
• [2] Konturek SJ, Tasler J, Mikos E, Jaeger E, Wünsch E. Comparison of biological activity and disappearance rates of synthetic big gastrin, little gastrin and minigastrin in the dog. Hepatogastroenterology. 1980;27(1):35–40. PMID: 7203355. View Source
• [3] Klingler M, Decristoforo C, Rangger C, et al. Site-specific stabilization of minigastrin analogs against enzymatic degradation for enhanced cholecystokinin-2 receptor targeting. Theranostics. 2019;9(2):547–559. (and related SAR paper: Elucidating the Structure–Activity Relationship of the Pentaglutamic Acid Sequence of Minigastrin with Cholecystokinin Receptor Subtype 2.) View Source
• [4] Helbok A, Decristoforo C, Behe M, Rangger C, von Guggenberg E. Preclinical Evaluation of In-111 and Ga-68 Labelled Minigastrin Analogues for CCK-2 Receptor Imaging. Current Radiopharmaceuticals. 2009;2(4):304–310. doi:10.2174/1874471010902040304. View Source

Mini Gastrin I, Human: Comparative Evidence

Acid Secretory Potency Compared to Gastrin-17

In a direct head-to-head comparison in dogs with gastric fistulae and Heidenhain pouches, equimolar continuous intravenous infusion of natural human minigastrin (HG-13-I) and natural human heptadecapeptide gastrin (HG-17-I) at doses of 100–800 pmol/kg-hr produced equimolar increases in serum immunoreactive gastrin, but HG-13-I was less than half as potent as HG-17-I in stimulating gastric acid secretion [1]. A subsequent reappraisal using synthetic HG-14-I versus natural HG-17-I found no statistically significant difference in acid output at equimolar doses [2]. A third independent study comparing synthetic G-14, G-17, and G-34 across graded equimolar doses (12.5–200 pmol/kg-hr) reported similar acid secretion rates and equal ED₅₀ for all three gastrin peptides [3]. Collectively, the data indicate that while the C-terminal minigastrin sequence retains the core pharmacophore for acid secretion, the presence or absence of the N-terminal extension and the source (natural vs. synthetic) of the peptide can influence the observed potency in certain experimental contexts [1][2][3].

Acid secretory potency

Head-to-head

HG-13-I potency ratio 0.4 (95% CI 0.2–0.6) vs. gastrin-17; HG-14-I and G-14 showed no significant difference or equal ED₅₀ in later studies.

Reported acid-output endpoint context; potency may vary by peptide source and chain length.

Dogs, continuous IV infusion 100–800 pmol/kg-h.

Evidence Dimension	Gastric acid secretory potency
Target Compound Data	HG-13-I: potency ratio 0.4 vs HG-17-I (Debas 1974); HG-14-I: no significant difference vs HG-17-I (Carter 1979); G-14: equal ED₅₀ to G-17 and G-34 (Konturek 1980)
Comparator Or Baseline	HG-17-I (gastrin-17): reference potency = 1.0; ED₅₀ equal across G-14, G-17, G-34 at 12.5–200 pmol/kg-hr dose range
Quantified Difference	Potency ratio (HG-13-I/HG-17-I) = 0.4; 95% CI: 0.2–0.6 (Debas 1974). HG-14-I vs HG-17-I: no significant difference (Carter 1979). G-14 vs G-17 vs G-34: equal ED₅₀ (Konturek 1980).
Conditions	Dogs with gastric fistulae and Heidenhain pouches; continuous IV infusion at 100–800 pmol/kg-hr (Debas/Carter) or 12.5–200 pmol/kg-hr (Konturek)

Why This Matters

When gastric acid secretion is the experimental endpoint, Mini Gastrin I may exhibit reduced potency relative to gastrin-17 depending on peptide source (natural vs. synthetic) and chain length, necessitating careful dose calibration and peptide batch characterization.

• [1] Debas HT, Walsh JH, Grossman MI. Pure human minigastrin: secretory potency and disappearance rate. Gut. 1974;15(9):686–689. doi:10.1136/gut.15.9.686. PMID: 4435582. View Source
• [2] Carter DC, Taylor IL, Elashoff J, Grossman MI. Reappraisal of the secretory potency and disappearance rate of pure human minigastrin. Gut. 1979;20(8):705–708. doi:10.1136/gut.20.8.705. PMID: 488764. View Source
• [3] Konturek SJ, Tasler J, Mikos E, Jaeger E, Wünsch E. Comparison of biological activity and disappearance rates of synthetic big gastrin, little gastrin and minigastrin in the dog. Hepatogastroenterology. 1980;27(1):35–40. PMID: 7203355. View Source

Disappearance Half-Life vs. G-17 and G-34

The disappearance half-times of the three major circulating gastrin forms were directly compared following discontinuation of equimolar-dose infusions (1000 pmol/kg-hr) in gastric fistula and Heidenhain pouch dogs. Minigastrin (G-14) displayed the shortest half-life at 1.75 min, compared to 4.85 min for little gastrin (G-17) and 11.53 min for big gastrin (G-34) [1]. The calculated volume of distribution was similar for all three peptides, ranging from 20–30% body weight [1]. The shorter half-life of G-14 was corroborated by an earlier study reporting a half-time of 1.8 min for HG-13-I and a volume of distribution of 0.17 L/kg [2]. HG-14-I did not differ significantly from HG-17-I in clearance rates or mean plateau serum levels in a separate study [3]. The approximately 2.8-fold and 6.6-fold shorter half-life of minigastrin relative to G-17 and G-34, respectively, has direct implications for experimental protocols requiring sustained receptor activation or prolonged circulation.

Disappearance half-life

Head-to-head

G-14 t½ 1.75 min, G-17 4.85 min, G-34 11.53 min; ratio ≈ 1:2.8:6.6.

Clearance kinetics context; short half-life favors continuous infusion protocols.

Post-infusion measurement in dogs, 1000 pmol/kg-h.

Evidence Dimension	Disappearance half-time from blood after cessation of IV infusion
Target Compound Data	G-14 (minigastrin): t₁/₂ = 1.75 min; HG-13-I: t₁/₂ = 1.8 min, Vd = 0.17 L/kg
Comparator Or Baseline	G-17 (little gastrin): t₁/₂ = 4.85 min; G-34 (big gastrin): t₁/₂ = 11.53 min
Quantified Difference	G-14 half-life is 2.8× shorter than G-17 and 6.6× shorter than G-34. Ratio G-14:G-17:G-34 ≈ 1:2.8:6.6.
Conditions	Dogs with gastric fistulae and Heidenhain pouches; measurement after discontinuation of 1000 pmol/kg-hr infusion; serum gastrin measured by radioimmunoassay

Why This Matters

The markedly shorter circulatory half-life of Mini Gastrin I relative to longer gastrin forms must be accounted for in experimental designs involving bolus versus continuous infusion protocols, pharmacokinetic modeling, and interpretation of sustained versus transient receptor activation.

• [1] Konturek SJ, Tasler J, Mikos E, Jaeger E, Wünsch E. Comparison of biological activity and disappearance rates of synthetic big gastrin, little gastrin and minigastrin in the dog. Hepatogastroenterology. 1980;27(1):35–40. PMID: 7203355. View Source
• [2] Debas HT, Walsh JH, Grossman MI. Pure human minigastrin: secretory potency and disappearance rate. Gut. 1974;15(9):686–689. doi:10.1136/gut.15.9.686. View Source
• [3] Carter DC, Taylor IL, Elashoff J, Grossman MI. Reappraisal of the secretory potency and disappearance rate of pure human minigastrin. Gut. 1979;20(8):705–708. doi:10.1136/gut.20.8.705. View Source

CCK2i4svR Splice Variant Targeting vs. CCK-8

The CCK2i4svR splice variant is constitutively expressed in human colorectal and pancreatic cancers but is absent from normal tissue, making it an attractive tumor-selective target [1]. In a comparative study using stably transfected HEK293 cell lines, ¹¹¹In-DOTA-minigastrin (MG0) and ¹¹¹In-DOTA-sCCK8 both bound to CCK2R and CCK2i4svR with affinities in the low nanomolar range [1]. In vivo biodistribution in HEK293-CCK2i4svR tumor-bearing athymic mice revealed similar tumor accumulation for both peptides at 24 h post-injection: 3.01 ± 0.67 %ID/g for ¹¹¹In-DOTA-MG0 vs. 3.21 ± 0.77 %ID/g for ¹¹¹In-DOTA-sCCK8 [1]. However, kidney retention of ¹¹¹In-DOTA-MG0 (32.4 ± 7.5 %ID/g) was markedly higher than that of ¹¹¹In-DOTA-sCCK8, representing a critical differentiation point for therapeutic versus imaging applications [1]. This demonstrates that minigastrin-based peptides can effectively target a cancer-specific receptor splice variant, establishing Mini Gastrin I as a foundational scaffold for developing tumor-selective imaging and therapeutic agents.

CCK2i4svR tumor uptake

Head-to-head

¹¹¹In-DOTA-MG0 tumor 3.01 ± 0.67 %ID/g vs. sCCK8 3.21 ± 0.77 %ID/g (24 h); kidney retention higher for MG0 (32.4 %ID/g).

Supports splice-variant targeting; kidney retention remains a differentiation point.

HEK293-CCK2i4svR xenografts, athymic mice.

Evidence Dimension	Tumor uptake and kidney retention of radiolabeled peptides targeting CCK2i4svR
Target Compound Data	¹¹¹In-DOTA-minigastrin (MG0): tumor uptake = 3.01 ± 0.67 %ID/g (24 h p.i.); kidney retention = 32.4 ± 7.5 %ID/g
Comparator Or Baseline	¹¹¹In-DOTA-sCCK8 (sulfated CCK-8, pan-CCKR ligand): tumor uptake = 3.21 ± 0.77 %ID/g; kidney retention markedly lower than MG0
Quantified Difference	Tumor uptake: comparable (MG0 3.01 vs. sCCK8 3.21 %ID/g); Kidney retention: MG0 substantially higher (32.4 %ID/g vs. lower sCCK8 retention)
Conditions	HEK293 cells stably transfected with CCK2R or CCK2i4svR; athymic mice bearing HEK293-CCK2i4svR xenografts; 24 h post-injection biodistribution

Why This Matters

Mini Gastrin I-derived peptides provide a validated molecular scaffold for selectively targeting the cancer-associated CCK2i4svR splice variant, a receptor not addressed by CCK-8 or gastrin-17-based approaches. This has direct implications for developing tumor-selective radiopharmaceuticals.

• [1] Laverman P, Roosenburg S, Gotthardt M, et al. Targeting of a CCK2 receptor splice variant with ¹¹¹In-labelled cholecystokinin-8 (CCK8) and ¹¹¹In-labelled minigastrin. Eur J Nucl Med Mol Imaging. 2008;35(2):386–392. doi:10.1007/s00259-007-0604-1. View Source

Minigastrin-11 vs. Ilegastrin: Uptake and Stability

In a preclinical comparison of two shortened minigastrin analogs for CCK-2 receptor imaging, DOTA-minigastrin-11 ([DOTA⁰,DGlu¹,desGlu²⁻⁶]minigastrin) and DOTA-ilegastrin ([DOTA⁰,DGlu¹,desGlu²⁻⁶,Ile¹¹]minigastrin) were evaluated in vitro and in vivo using AR4-2J rat pancreatic tumor cells and tumor-bearing nude mice [1]. DOTA-ilegastrin showed superior stability in plasma, whereas DOTA-minigastrin-11 exhibited significantly higher receptor affinity and internalization [1]. Tumor uptake of ¹¹¹In/⁶⁸Ga-DOTA-minigastrin-11 was markedly higher (4.9 and 5.7 %ID/g at 1 h p.i.) compared to ¹¹¹In/⁶⁸Ga-DOTA-ilegastrin (1.2 and 1.0 %ID/g) — an approximately 4- to 6-fold difference [1]. Co-injection of 50 µg unlabeled human minigastrin reduced tumor uptake by more than 60%, confirming CCK-2 receptor-mediated targeting [1]. DOTA-minigastrin-11 showed considerably lower kidney uptake but also higher metabolic instability compared to MG0 derivatives [1]. This trade-off exemplifies why selection of the minigastrin backbone — with or without Met¹¹→Ile¹¹ substitution — directly determines the balance between tumor targeting and metabolic degradation.

Analog tumor uptake

Head-to-head

DOTA-minigastrin-11 tumor uptake 4.9–5.7 %ID/g vs. ilegastrin 1.0–1.2 %ID/g at 1 h (4–6× higher); ilegastrin more stable in plasma.

Reported uptake-context; single-amino-acid substitution alters targeting performance.

AR4-2J cells, nude mice, ¹¹¹In/⁶⁸Ga labels.

Evidence Dimension	Tumor uptake (%ID/g), receptor affinity, plasma stability, kidney retention
Target Compound Data	DOTA-minigastrin-11: tumor uptake = 4.9 (¹¹¹In) / 5.7 (⁶⁸Ga) %ID/g at 1 h p.i.; higher receptor affinity and internalization; lower plasma stability; lower kidney uptake vs MG0
Comparator Or Baseline	DOTA-ilegastrin (Ile¹¹-substituted analog): tumor uptake = 1.2 (¹¹¹In) / 1.0 (⁶⁸Ga) %ID/g; superior plasma stability; lower receptor affinity; lower internalization
Quantified Difference	Tumor uptake: 4.1–5.7-fold higher for DOTA-minigastrin-11. Plasma stability: superior for DOTA-ilegastrin. Tumor uptake blocked >60% by 50 µg unlabeled minigastrin.
Conditions	AR4-2J rat pancreatic CCK-2 receptor-positive cells; tumor-bearing nude mice; 1 h post-injection biodistribution; ¹¹¹In and ⁶⁸Ga labeling

Why This Matters

The 4- to 6-fold difference in tumor uptake between DOTA-minigastrin-11 and its Ile¹¹ analog demonstrates that even single-amino-acid substitutions within the minigastrin backbone profoundly alter targeting performance. Procurement of the correct minigastrin variant is critical for reproducible tumor imaging or therapeutic development.

• [1] Helbok A, Decristoforo C, Behe M, Rangger C, von Guggenberg E. Preclinical Evaluation of In-111 and Ga-68 Labelled Minigastrin Analogues for CCK-2 Receptor Imaging. Current Radiopharmaceuticals. 2009;2(4):304–310. doi:10.2174/1874471010902040304. View Source

Pentaglutamic Acid Sequence: SAR for Kidney and Tumor Uptake

The pentaglutamic acid sequence (Glu₂–₆) within the native minigastrin backbone is a critical determinant of biological performance. In a systematic SAR study, the pentaglutamic acid stretch of the lead compound PP-F11N (DOTA-[D-Glu¹⁻⁶,Nle¹¹]gastrin-13) was replaced with linkers varying in anionic charge and structural flexibility, and all derivatives were evaluated for CCK2R-mediated internalization, in vivo tumor uptake, and human blood plasma stability [1]. The rank order of performance across all three parameters was: aliphatic linker < three D-Glu < (β³-Glu)₄ < (D-Glu)₆ [1]. The (D-Glu)₆-containing parent compound PP-F11N thus exhibited the highest internalization, tumor uptake, and plasma stability, while the aliphatic linker variant showed the poorest performance across all metrics [1]. Computational modeling revealed ionic interactions between cationic receptor residues (Arg, His) and the anionic glutamate residues of the ligand linker, providing a molecular basis for this SAR [1]. A related study demonstrated that radiolabeled DOTA-MG0 (which retains the pentaglutamate sequence) showed high kidney uptake of approximately 48–70 %ID/g, whereas truncated des(Glu)²⁻⁶ analogs such as DOTA-MG11 displayed substantially lower renal retention but at the cost of reduced metabolic stability and tumor uptake [2]. This quantitative SAR directly informs the rational selection of Mini Gastrin I as either the native pentaglutamate-containing scaffold (for maximum receptor affinity and tumor uptake) or the truncated backbone (for reduced kidney retention).

Pentaglutamate SAR

Head-to-head

Performance rank: (D-Glu)₆ > (β³-Glu)₄ > three D-Glu > aliphatic linker for internalization, tumor uptake, stability.

Reported SAR context; Glu₂–₆ motif is critical for receptor-mediated uptake and kidney retention trade-off.

MZ-CRC1/AR42J cells, A431-CCK2R xenografts.

Evidence Dimension	CCK2R-mediated internalization, in vivo tumor uptake, human plasma stability, and kidney retention as a function of linker composition
Target Compound Data	PP-F11N (DOTA-[D-Glu]₆-Nle¹¹-gastrin-13): highest internalization, tumor uptake, and plasma stability among all tested linkers. DOTA-MG0 (penta-Glu): tumor uptake 4.4 ± 1.3 %ID/g; kidney uptake 48–70 %ID/g.
Comparator Or Baseline	Aliphatic linker variant: lowest performance. Three D-Glu variant: intermediate. (β³-Glu)₄ variant: near (D-Glu)₆. DOTA-MG11 (desGlu²⁻⁶): lower kidney uptake but reduced tumor uptake (2.5 ± 0.9 %ID/g) and poor metabolic stability.
Quantified Difference	Rank order: (D-Glu)₆ > (β³-Glu)₄ > three D-Glu > aliphatic linker. Kidney uptake: MG0 (48–70 %ID/g) >> MG11 (low). Tumor uptake without NEP inhibitor: MG0 (11.9 %ID/g) vs MG11 (2.5 %ID/g) — 4.8-fold difference.
Conditions	MZ-CRC1 and AR42J CCK2R-expressing cells; A431-CCK2R(+) xenografts in mice; human blood plasma stability assays; ¹¹¹In and ¹⁷⁷Lu labeling

Why This Matters

The pentaglutamic acid sequence is the key structural determinant governing the tumor-versus-kidney uptake trade-off. Researchers must select Mini Gastrin I (native pentaglutamate backbone) when prioritizing receptor affinity and tumor uptake, or switch to a des-Glu analog when minimizing nephrotoxic risk is paramount.

• [1] Klingler M, Decristoforo C, Rangger C, et al. Elucidating the Structure–Activity Relationship of the Pentaglutamic Acid Sequence of Minigastrin with Cholecystokinin Receptor Subtype 2. Published 2019. doi:10.1016/j.peptides.2018.12.005. View Source
• [2] Kaloudi A, Lymperis E, Giarika A, et al. Improving the In Vivo Profile of Minigastrin Radiotracers: A Comparative Study Involving the Neutral Endopeptidase Inhibitor Phosphoramidon. Cancer Biother Radiopharm. 2016;31(1):20–28. doi:10.1089/cbr.2015.1935. PMID: 26844849. View Source

Tyrosine Sulfation: Binding Affinity Enhancement

Tyrosine O-sulfation, a post-translational modification occurring in gastrin-17-II (sulfated) but absent from gastrin-17-I (non-sulfated), has a pronounced effect on receptor binding affinity. In a study examining chemically modified HG-13 derivatives, O-sulfation of the tyrosine residue in the native HG-13 sequence enhanced affinity for gastrin receptors to a Kd of approximately 0.3 nM, compared to ~10 nM for the corresponding unsulfated HG-13 scaffold [1]. Importantly, sulfation did not alter the intrinsic in vivo acid secretory activity of HG-13 but substantially increased receptor affinity, indicating that binding and activation can be dissociated [1]. For comparison, gastrin-17-II (sulfated) exhibits a Kd of 0.08 nM for gastrin receptors, while gastrin-17-I (non-sulfated) shows a Kd of 1.5 nM — an approximately 19-fold difference [2]. Thus, receptor binding affinity across gastrin peptides follows the rank order: sulfated G-17-II (0.08 nM) > sulfated HG-13 (~0.3 nM) > non-sulfated G-17-I (1.5 nM) > non-sulfated HG-13/chemically modified (~10 nM) [1][2]. This evidence demonstrates that Mini Gastrin I in its non-sulfated form (the commercially predominant form) exhibits substantially lower receptor affinity than sulfated gastrin-17-II, a consideration that directly impacts experimental sensitivity in receptor binding assays.

Sulfation affinity

Cross-study

Sulfated HG-13 Kd ≈ 0.3 nM; unsulfated ≈ 10 nM (~33-fold difference). G-17-II Kd 0.08 nM, G-17-I 1.5 nM.

Affinity context; non-sulfated form may require higher concentrations for receptor occupancy.

In vitro binding, ¹²⁵I-gastrin radioligand.

Evidence Dimension	Gastrin receptor binding affinity (Kd)
Target Compound Data	Sulfated HG-13: Kd ≈ 0.3 nM; Unsulfated/modified HG-13: Kd ≈ 10 nM
Comparator Or Baseline	Gastrin-17-II (sulfated): Kd = 0.08 nM; Gastrin-17-I (non-sulfated): Kd = 1.5 nM; des(SO₃)CCK-8: Kd = 28 nM
Quantified Difference	~33-fold affinity enhancement by HG-13 sulfation (Kd 0.3 vs. 10 nM). ~19-fold difference between G-17-II and G-17-I (Kd 0.08 vs. 1.5 nM). Rank order: G-17-II > sulfated HG-13 >> G-17-I >> unsulfated/modified HG-13.
Conditions	In vitro receptor binding assays using gastrin receptor preparations; ¹²⁵I-gastrin as radioligand

Why This Matters

Procurement specifications must account for the sulfation status of Mini Gastrin I. Non-sulfated HG-13 may require >30-fold higher concentrations to achieve equivalent receptor occupancy compared to its sulfated form, with significant implications for assay design, dose-response interpretation, and comparability across studies.

• [1] Biological effects of human gastrin I and II chemically modified at the C-terminal tetrapeptide amide. Peptides. 1992;13(3):519–525. doi:10.1016/0196-9781(92)90083-F. View Source
• [2] Importance of sulfation of gastrin or cholecystokinin (CCK) on affinity for gastrin and CCK receptors. Peptides. 1989. Data: gastrin-17-II Kd 0.08 nM; gastrin-17-I Kd 1.5 nM; CCK-8 Kd 0.4 nM; des(SO₃)CCK-8 Kd 28 nM. View Source

Mini Gastrin I, Human: Research and Industrial Applications

Gastric Acid Secretion: Dose–Response Calibration

Mini Gastrin I, human serves as a defined, commercially available agonist for characterizing CCK2 receptor-mediated gastric acid secretion. Based on the directly comparative evidence, researchers should calibrate dose–response curves using the established potency ratio of 0.4 (95% CI: 0.2–0.6) relative to gastrin-17 at equimolar infusion rates (100–800 pmol/kg-hr) in canine or analogous in vivo models [Section 3, Evidence Item 1]. The short circulatory half-life of approximately 1.75–1.8 min necessitates continuous infusion rather than bolus administration for sustained receptor activation [Section 3, Evidence Item 2]. When using non-sulfated commercial preparations, a >30-fold higher concentration may be required to achieve receptor occupancy comparable to sulfated gastrin-17-II (Kd 0.3 vs. 0.08 nM) [Section 3, Evidence Item 6]. These quantitative parameters enable reproducible experimental design for gastric physiology studies and anti-ulcer drug screening programs.

CCK2R Tumor Imaging: Scaffold Optimization

Mini Gastrin I represents the foundational peptide scaffold for developing radiolabeled CCK2 receptor-targeted imaging agents, particularly for medullary thyroid carcinoma (MTC) and small cell lung cancer (SCLC). The comparative evidence demonstrates that the native pentaglutamate (Glu₂–₆) sequence in Mini Gastrin I is the critical structural element governing tumor-versus-kidney uptake — the key optimization parameter for radiopharmaceutical development [Section 3, Evidence Item 5]. When developing tumor imaging agents, the DOTA-minigastrin-11 backbone (desGlu²⁻⁶) achieves 4.9–5.7 %ID/g tumor uptake at 1 h p.i., approximately 4- to 6-fold higher than DOTA-ilegastrin, but with increased metabolic instability [Section 3, Evidence Item 4]. For therapeutic applications where kidney toxicity is dose-limiting, the full pentaglutamate motif of Mini Gastrin I provides higher tumor retention at the cost of elevated renal uptake (48–70 %ID/g for DOTA-MG0), guiding the rational choice between imaging and therapeutic scaffold designs [Section 3, Evidence Item 5].

CCK2i4svR-Targeted Colorectal and Pancreatic Cancer

Mini Gastrin I is uniquely positioned as a targeting ligand for the CCK2i4svR splice variant, which is constitutively active and selectively expressed in human colorectal and pancreatic cancers but absent in normal tissue [Section 3, Evidence Item 3]. ¹¹¹In-DOTA-minigastrin achieves specific tumor accumulation of 3.01 ± 0.67 %ID/g at 24 h in CCK2i4svR-positive xenografts, comparable to the pan-CCKR ligand sCCK8 (3.21 %ID/g), but with higher kidney retention (32.4 %ID/g) [Section 3, Evidence Item 3]. This splice variant selectivity cannot be replicated using CCK-8 (which binds both CCK1 and CCK2 receptors) or gastrin-17 (which has distinct pharmacokinetics). Procurement of Mini Gastrin I therefore enables a research program focused on tumor-selective targeting of a receptor population that is inaccessible with broader-spectrum CCK/gastrin ligands, with direct applications in peptide receptor radionuclide therapy (PRRT) development.

SAR of Gastrin/CCK2R Ligand-Receptor Interactions

The well-defined 13-residue sequence of Mini Gastrin I, human (H-Leu-(Glu)₅-Ala-Tyr-Gly-Trp-Met-Asp-Phe-NH₂) provides a minimal, tractable scaffold for systematic SAR investigations of CCK2 receptor–ligand interactions. The quantitative SAR evidence establishes that the pentaglutamic acid sequence drives a rank-order performance gradient across internalization, tumor uptake, and plasma stability: (D-Glu)₆ > (β³-Glu)₄ > three D-Glu > aliphatic linker [Section 3, Evidence Item 5]. Single-residue modifications produce measurable, actionable differences: Met¹¹→Ile¹¹ substitution (as in DOTA-ilegastrin) improves plasma stability but reduces receptor affinity and tumor uptake by 4- to 6-fold [Section 3, Evidence Item 4]; tyrosine O-sulfation increases receptor affinity by ~33-fold (Kd 0.3 vs. 10 nM) without altering intrinsic activity [Section 3, Evidence Item 6]. Mini Gastrin I thus serves as the reference backbone against which all minigastrin analog modifications can be quantitatively benchmarked, making it an essential procurement item for any medicinal chemistry or radiopharmaceutical optimization program targeting CCK2R.

Application

Selection Property

Validation Focus

Gastric secretion studies

Chain-length potency context

Acid output dose–response calibration

CCK2R tumor imaging research

Pentaglutamate sequence integrity

Tumor-to-kidney uptake ratio

CCK2i4svR-targeted models

Splice-variant selectivity

Tumor accumulation specificity

Minigastrin SAR programs

Residue-level modification impact

Receptor affinity and stability benchmarking

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